(E)-4-((2-(2-benzamidoacetyl)hydrazono)methyl)-2-methoxyphenyl benzoate

• IUPAC Name: [4-[(E)-[(2-benzamidoacetyl)hydrazinylidene]methyl]-2-methoxyphenyl] benzoate
• InChI: InChI=1S/C24H21N3O5/c1-31-21-14-17(12-13-20(21)32-24(30)19-10-6-3-7-11-19)15-26-27-22(28)16-25-23(29)18-8-4-2-5-9-18/h2-15H,16H2,1H3,(H,25,29)(H,27,28)/b26-15+
• InChI Key: UUJHEULOUVNAQQ-CVKSISIWSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)CNC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)CNC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3
• Molecular Formula: C24H21N3O5
• Molecular Weight: 431.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the asymmetric synthesis of optically active methyl-2-benzamido-methyl-3-hydroxy-butyrate was achieved by robust short-chain alcohol dehydrogenases from Burkholderia gladioli. Another study reported the stereoselective asymmetric hydrogenation of 2-benzamidomethyl-3-oxobutanoate catalyzed by Pregosin’s hydrido complexes.

Scientific Research Applications

Synthesis and Reactivity

• The preparation of derivatives such as methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate has been explored for the synthesis of heterocyclic systems, demonstrating the compound's utility in generating diverse molecular frameworks (Selič, Grdadolnik, & Stanovnik, 1997).

Nonlinear Optical (NLO) Properties

• In silico screening has been conducted on derivatives for their NLO activities using density functional theory (DFT), revealing promising candidates for NLO materials. The study showcases the significant impact of substituents on the NLO properties and suggests potential for enhancing these properties through strategic molecular modifications (Kiven et al., 2023).

Antimicrobial Activity

• Some derivatives have shown antimicrobial activity, with the synthesis of new pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives demonstrating potential against various microbes (Abunada et al., 2008).

Molecular Structure and Properties

• The synthesis and properties of derivatives like methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate have been investigated, highlighting the effect of substituents on photophysical properties and suggesting applications in materials science (Kim et al., 2021).

Biological Activities

• Studies have also examined the synthesis and biological activities of azomethines and 4-thiazolidinones, indicating the potential for applications in medicinal chemistry and drug development (Hirpara, Parekh, & Parekh, 2003).